Cas no 2168988-26-7 (1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 2168988-26-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6512424
• PubChem ID: 165521966
• Update Time: 2025-07-17

1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-ylethan-1-one
• EN300-1269548
• 2168988-26-7
• 1-[2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-yl]ethan-1-one

• Inchi： 1S/C9H13NO3S/c1-3-13-5-7(12)9-10-4-8(14-9)6(2)11/h4,7,12H,3,5H2,1-2H3
• InChI Key： UTUTVOIYPUVIQQ-UHFFFAOYSA-N
• SMILES： S1C(C(C)=O)=CN=C1C(COCC)O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-2-(2-ethoxy-1-hydroxyethyl)-1,3-thiazol-5-ylethan-1-one

Introduction to the Compound CAS No. 2168988-26-7: 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One

The compound with the Chemical Abstracts Service (CAS) number 2168988-26-7, known as 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One, is a novel thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The chemical structure of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One is characterized by a thiazole ring linked to an ethyl ester and a hydroxyl group. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The thiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. The ethyl ester and hydroxyl groups contribute to the molecule's reactivity and can be targeted for further chemical modifications.

Synthesis Methods

The synthesis of 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One has been reported in several studies. One common approach involves the reaction of 2-bromoacetylthiazole with 2-hydroxyethyl ethyl ether in the presence of a base such as potassium carbonate. This method yields high purity and yield of the target compound. Another synthetic route involves the condensation of 5-acetylthiazole with 2-hydroxyethyl ethyl ether followed by a cyclization step. These synthetic methods are highly reproducible and can be scaled up for industrial production.

Biological Activities

1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One has shown promising biological activities in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has been shown to reduce inflammation in animal models of inflammatory diseases, suggesting its potential therapeutic applications.

Beyond its anti-inflammatory properties, 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One has also been investigated for its anticancer effects. Studies have reported that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. Furthermore, it has demonstrated synergistic effects when combined with other anticancer drugs, enhancing their therapeutic efficacy while reducing side effects.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One into clinical trials. Several phase I trials are currently underway to evaluate its safety and tolerability in humans. Preliminary data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported.

In addition to its potential as a standalone therapeutic agent, there is growing interest in developing combination therapies that include 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One. These combination therapies aim to leverage the compound's unique mechanisms of action to achieve better treatment outcomes for patients with inflammatory diseases and cancer.

Conclusion

In conclusion, the compound with CAS number 2168988-26-7, known as 1-2-(2-Ethoxy-1-Hydroxyethyl)-1,3-Thiazol-5-Ylethan-1-One, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for both academic research and industrial applications. As ongoing clinical trials continue to provide more data on its safety and efficacy, it is anticipated that this compound will play a significant role in advancing treatments for various diseases.